2-methyl-1-trityl-1H-imidazole-4-carbaldehyde

• Molecular Formula: C24H20N2O
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-methyl-1-tritylimidazole-4-carbaldehyde
• InChI: InChI=1S/C24H20N2O/c1-19-25-23(18-27)17-26(19)24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-18H,1H3
• InChI Key: ROIOCDBVMNZCJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C=O

Description

2-methyl-1-trityl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C24H20N2O and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Triethylamine (5.1 mL, 36.3 mmol) followed by trityl chloride (7.6 g, 27.2 mmol) were added to an ambient temperature solution of 2-methyl-1H-imidazole-4-carboxaldehyde (2 g, 18.2 mmol) in methylene chloride (20 mL). After stirring at ambient temperature overnight, the reaction was diluted with methylene chloride and washed with water and brine, dried (sodium sulfate) and concentrated in vacuo. Chromatography over silica eluting with 30-70% ethyl acetate/hexane afforded 2-methyl-1-trityl-1H-imidazole-4-carboxaldehyde.

Synthesis routes and methods II

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